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Compound of Interest

Compound Name: Pyrrolidin-3-ol-d5

Cat. No.: B12396039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

Pyrrolidin-3-ol-d5 (CAS No. 1217800-11-9). While a specific Material Safety Data Sheet

(MSDS) for the deuterated compound is not readily available, this document extrapolates

critical safety information from the well-documented non-deuterated analogue, Pyrrolidin-3-ol,

and its salts. The toxicological and chemical properties of isotopically labeled compounds are

generally considered to be comparable to their non-labeled counterparts.

Hazard Identification and Classification
Pyrrolidin-3-ol is classified as a substance that can cause skin irritation, serious eye irritation,

and may cause respiratory irritation.[1][2][3][4] It is harmful if swallowed or inhaled. The vapor

of the non-deuterated analogue, pyrrolidine, is highly flammable and can form explosive

mixtures with air.

GHS Hazard Pictograms:

GHS07: Exclamation Mark (for skin/eye irritation and acute toxicity)

GHS05: Corrosion (for severe eye damage)

GHS02: Flame (for flammable liquids, based on the analogue pyrrolidine)

Signal Word: Warning or Danger
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Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H302 + H332: Harmful if swallowed or if inhaled.

H225: Highly flammable liquid and vapour (based on pyrrolidine).

H314: Causes severe skin burns and eye damage (based on pyrrolidine).

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Pyrrolidin-3-ol.

These values should be considered indicative for Pyrrolidin-3-ol-d5.

Property Value Source

Molecular Formula C₄H₄D₅NO -

Molecular Weight 92.16 g/mol (for C₄H₉NO)

Appearance Colorless to light yellow liquid

Boiling Point 108 °C / 226.4 °F

Flash Point 110 °C / 230 °F

Density 1.076 g/cm³

Refractive Index 1.4881

Log Pow (n-octanol/water) 0.22 (for pyrrolidine)

Exposure Controls and Personal Protection
Proper handling and the use of personal protective equipment (PPE) are crucial to minimize

exposure and ensure safety.
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Control Parameter Recommendation Source

Engineering Controls

Work under a fume hood.

Ensure adequate ventilation.

Eyewash stations and safety

showers should be readily

accessible.

Eye/Face Protection

Wear safety glasses with side-

shields or chemical splash

goggles.

Skin Protection

Wear appropriate protective

gloves and a lab coat or long-

sleeved clothing.

Respiratory Protection

If vapors or aerosols are

generated, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

General Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the laboratory.

First Aid Measures
In case of exposure, immediate action is required.
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Exposure Route First Aid Procedure Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing. Seek

medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting upper and

lower eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

Handling and Storage
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Aspect Procedure Source

Safe Handling

Avoid contact with skin, eyes,

and clothing. Avoid breathing

vapors or mist. Use only in a

well-ventilated area. Keep

away from heat, sparks, and

open flames.

Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place. Store under

an inert atmosphere.

Experimental Protocols Workflow
The following diagram illustrates a general workflow for handling Pyrrolidin-3-ol-d5 in a

research setting, from acquisition to disposal.

Preparation Execution Post-Experiment Disposal

Receive and Log Compound Review MSDS and SOPs Prepare Work Area and PPE Perform Experiment under Fume Hood Monitor for Spills or Exposure Decontaminate Work Area Segregate and Label Waste Store Waste Appropriately Dispose via Certified Vendor

Click to download full resolution via product page

General workflow for handling Pyrrolidin-3-ol-d5.

Logical Relationship of Safety Precautions
This diagram outlines the logical hierarchy and relationship between different safety

precautions when working with Pyrrolidin-3-ol-d5.
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Core Principles

Control Measures

Emergency Response

Safe Handling of Pyrrolidin-3-ol-d5

Hazard Identification Risk Assessment First Aid Procedures Spill Containment

Engineering Controls
(Fume Hood, Ventilation)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Administrative Controls
(SOPs, Training)

Click to download full resolution via product page

Hierarchy of safety precautions for chemical handling.

This guide is intended to provide essential safety information for trained professionals. Always

consult the most current and specific safety data sheets available and adhere to all institutional

and regulatory guidelines for chemical handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12396039#pyrrolidin-3-ol-d5-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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